- Preparation of CC-1065 analogs and their conjugates for treatment of cancer, World Intellectual Property Organization, , ,
Cas no 952182-17-1 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)
![Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate structure](https://ossimg.kuujia.com/scimg/952500/952182-17-1x500.png)
952182-17-1 structure
Product Name:Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
CAS No:952182-17-1
MF:C9H7N3O4
MW:221.169581651688
MDL:MFCD09841658
CID:837911
PubChem ID:40154011
Update Time:2024-10-25
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-azaindole-2-carboxylate
- Methyl 5-nitro-1H-pyrrolo-[2,3-b]pyridine-2-carboxylate
- Methyl 5-Nitro-7-aza
- 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
- methyl5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- WWCIKRATXUMSLS-UHFFFAOYSA-N
- METHYL 5-NITRO-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXY
- OR41113
- PB22277
- AK134272
- AX8255823
- A845240
- Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate (ACI)
- SY097670
- CS-0048965
- DTXSID80654040
- AS-50649
- P10799
- 952182-17-1
- SCHEMBL12393058
- DB-023476
- MFCD09841658
- AKOS015851640
- SCHEMBL3712792
-
- MDL： MFCD09841658
- Inchi： 1S/C9H7N3O4/c1-16-9(13)7-3-5-2-6(12(14)15)4-10-8(5)11-7/h2-4H,1H3,(H,10,11)
- InChI Key： WWCIKRATXUMSLS-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC([N+](=O)[O-])=CN=2)C=1)OC
Computed Properties
- Exact Mass: 221.04365571g/mol
- Monoisotopic Mass: 221.04365571g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 1.3
Experimental Properties
- Density: 1.5±0.1 g/cm3
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109191-1g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 1g |
$666 | 2021-08-06 | |
| Chemenu | CM109191-5g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 5g |
$1599 | 2021-08-06 | |
| abcr | AB458147-1 g |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate; . |
952182-17-1 | 1g |
€248.70 | 2023-07-18 | ||
| abcr | AB458147-5 g |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate; . |
952182-17-1 | 5g |
€660.90 | 2023-07-18 | ||
| Matrix Scientific | 124744-1g |
Methyl 5-nitro-1H-pyrrolo-[2,3-b]pyridine-2-carboxylate, 97.0% |
952182-17-1 | 97.0% | 1g |
$594.00 | 2023-09-07 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB05194-10g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95% | 10g |
$1200 | 2023-09-07 | |
| Chemenu | CM109191-250mg |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM109191-1g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM109191-5g |
methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate |
952182-17-1 | 95%+ | 5g |
$*** | 2023-05-29 | |
| TRC | M323575-100mg |
Methyl 5-Nitro-7-azaindole-2-carboxylate |
952182-17-1 | 100mg |
$207.00 | 2023-05-17 |
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ; rt
Reference
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Raw materials
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Preparation Products
Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
952182-17-1 (Methyl 5-nitro-1H-pyrrolo[2,3-b]pyridine-2-carboxylate) Related Products
- 850544-21-7(methyl 4-amino-5-nitro-pyridine-2-carboxylate)
- 5930-92-7(Ethyl 4-nitro-1H-pyrrole-2-carboxylate)
- 30563-98-5(ethyl 5-nitropyridine-2-carboxylate)
- 72721-23-4(Ethyl 8-Nitroimidazo1,2-Apyridine-2-carboxylate)
- 38923-08-9(Ethyl 6-nitroimidazo[1,2-a]pyridine-2-carboxylate)
- 13138-74-4(Methyl 4-nitro-1H-pyrrole-2-carboxylate)
- 952182-18-2(Methyl 5-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate)
- 229343-13-9(Ethyl 3-nitropyridine-2-carboxylate)
- 6960-46-9(Ethyl 7-nitro-1H-indole-2-carboxylate)
- 1204475-82-0(1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-nitro-)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
